Cas no 13347-44-9 (Acetamide,N-(3-hydroxy[1,1'-biphenyl]-4-yl)-)

• Product Name: Acetamide,N-(3-hydroxy[1,1'-biphenyl]-4-yl)-
• CAS No: 13347-44-9
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 177007
• PubChem ID: 3014728
• Update Time: 2025-04-19

Acetamide,N-(3-hydroxy[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-hydroxy[1,1'-biphenyl]-4-yl)-
• N-(2-hydroxy-4-phenylphenyl)acetamide
• N-(3-Hydroxy(1,1'-biphenyl)-4-yl)acetamide
• 2'-Hydroxy-4'-phenylacetanilide
• 4-Acetamido-3-hydroxybiphenyl
• Acetamide, N-(3-hydroxy(1,1'-biphenyl)-4-yl)-
• Acetanilide, 2'-hydroxy-4'-phenyl-
• N-(3-hydroxybiphenyl-4-yl)acetamide
• Acetanilide,2'-hydroxy-4'-phenyl- (7CI,8CI)
• DTXSID901266199
• 13347-44-9
• CHEMBL298508
• N-(3-Hydroxy(1,1/'-biphenyl)-4-yl)acetamide
• 3-Hydroxy-4-(acetylamino)biphenyl
• QLH93CV6N4
• Q63088223
• Acetamide, N-(3-hydroxy[1,1'-biphenyl]-4-yl)-
• N-(3-Hydroxy[1,1'-biphenyl]-4-yl)acetamide
• 3-Hydroxy-4-acetylaminobiphenyl
• N-OH-AABP
• Hydroxy-4-acetylaminobiphenyl, 3-

• Inchi： 1S/C14H13NO2/c1-10(16)15-13-8-7-12(9-14(13)17)11-5-3-2-4-6-11/h2-9,17H,1H3,(H,15,16)
• InChI Key： USYQPRSFXFKSHI-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1NC(C)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 227.094628657g/mol
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.3Ų